Cas no 1261793-48-9 (4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1261793-48-9
• MF: C₁₂H₆F₅NO
• MW: 275.174160480499
• CID: 4920841
• Update Time: 2025-08-05

4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6F5NO/c13-9-3-1-2-6(11(9)14)7-4-10(19)18-5-8(7)12(15,16)17/h1-5H,(H,18,19)
• InChI Key： OSECHGLGONWKID-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C=C1C1C=CC=C(C=1F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 440
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine

Introduction to 4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1261793-48-9)

4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine, with the CAS number 1261793-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing a nitrogen atom. The presence of multiple fluorine atoms and hydroxyl groups in its structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine consists of a pyridine core substituted with a 2,3-difluorophenyl group at the 4-position, a hydroxyl group at the 2-position, and a trifluoromethyl group at the 5-position. This arrangement of functional groups contributes to its reactivity and potential applications in drug discovery and material science. The fluorine atoms, in particular, play a crucial role in modulating the electronic properties and metabolic stability of the compound.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced binding affinity and metabolic resistance. Studies have demonstrated that compounds containing fluorine atoms often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The trifluoromethyl group, for instance, is known to increase lipophilicity and binding interactions with biological targets, while the hydroxyl group can participate in hydrogen bonding interactions, further enhancing molecular recognition.

The synthesis of 4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to construct the complex framework of this compound efficiently.

One of the most compelling aspects of 4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine is its potential application in medicinal chemistry. Researchers have explored its use as a building block for the development of novel therapeutic agents targeting various diseases. For example, its structural features make it a suitable candidate for designing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The presence of both hydrophobic and hydrophilic moieties allows for optimal interaction with biological targets.

The role of fluorine atoms in drug design cannot be overstated. They not only enhance the metabolic stability of compounds but also improve their bioavailability. In particular, the electron-withdrawing nature of fluorine atoms can modulate the electronic properties of adjacent functional groups, leading to more potent and selective drug candidates. This has led to numerous patents and publications focusing on fluorinated pyridines as pharmacophores.

In addition to pharmaceutical applications, 4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The ability to fine-tune its optical and electronic characteristics through structural modifications offers exciting possibilities for developing next-generation materials.

The latest research on 4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine has revealed new insights into its reactivity and potential applications. For instance, studies have highlighted its role as an intermediate in the synthesis of antiviral agents. The compound's ability to undergo further functionalization allows for the creation of derivatives with enhanced antiviral activity against emerging pathogens. This underscores its importance in addressing global health challenges.

The development of efficient synthetic methodologies for 4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine is an ongoing area of research. Innovations in catalytic systems and green chemistry principles have enabled more sustainable production processes. These advancements not only improve yield but also minimize waste generation, aligning with global efforts towards environmental sustainability.

In conclusion, 4-(2,3-Difluorophenyl)-2-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1261793-48-9) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers exploring new drug candidates and advanced materials. As our understanding of fluorinated compounds continues to grow, so too will the applications of this remarkable molecule.